N-{1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}isonicotinamide

• IUPAC Name: N-[1-[2-(azocan-1-yl)-4-methylpyrimidin-5-yl]ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C20H27N5O/c1-15(23-19(26)17-8-10-21-11-9-17)18-14-22-20(24-16(18)2)25-12-6-4-3-5-7-13-25/h8-11,14-15H,3-7,12-13H2,1-2H3,(H,23,26)
• InChI Key: DUZPRFPONFMHTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(C)NC(=O)C2=CC=NC=C2)N3CCCCCCC3
• Molecular Formula: C20H27N5O
• Molecular Weight: 353.5 g/mol

Description

N-{1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}isonicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine and agriculture. This compound is synthesized using a specific method and has been studied extensively to determine its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-{1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}isonicotinamide is not fully understood. However, it is believed that this compound works by disrupting the cell membrane of fungi and bacteria, leading to cell death. In plants, this compound works by inhibiting the activity of specific enzymes involved in photosynthesis, leading to the death of the plant.
Biochemical and Physiological Effects:
N-{1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}isonicotinamide has been found to have various biochemical and physiological effects. In fungi and bacteria, this compound has been found to disrupt the cell membrane, leading to cell death. In plants, this compound has been found to inhibit the activity of specific enzymes involved in photosynthesis, leading to the death of the plant. In addition, this compound has been found to have low toxicity in mammals, making it a potential candidate for the development of new drugs to treat infections.

Advantages and Limitations for Lab Experiments

N-{1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}isonicotinamide has several advantages and limitations for lab experiments. One advantage is that it has low toxicity in mammals, making it a potential candidate for the development of new drugs. Another advantage is that it has been found to have herbicidal properties, making it a potential candidate for the development of new herbicides. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of N-{1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}isonicotinamide. One direction is to further investigate its mechanism of action to optimize its use in lab experiments. Another direction is to explore its potential applications in medicine and agriculture. In medicine, this compound could be further studied for its antifungal and antibacterial properties to develop new drugs. In agriculture, this compound could be further studied for its herbicidal properties to develop new herbicides. Overall, the study of N-{1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}isonicotinamide has the potential to lead to the development of new drugs and herbicides that could have significant benefits in various fields.

Synthesis Methods

N-{1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}isonicotinamide is synthesized using a specific method that involves the reaction of isonicotinic acid with 2-(1-azocanyl)-4-methyl-5-pyrimidinecarboxaldehyde in the presence of a catalyst. The reaction yields N-{1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}isonicotinamide as a white crystalline solid. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

N-{1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}isonicotinamide has been studied extensively for its potential applications in various fields, including medicine and agriculture. In medicine, this compound has been found to have antifungal and antibacterial properties, making it a potential candidate for the development of new drugs to treat infections caused by fungi and bacteria. In agriculture, this compound has been found to have herbicidal properties, making it a potential candidate for the development of new herbicides to control weeds.